Cas no 718-25-2 (1-fluoro-4-((e)-styryl)-benzene)

1-fluoro-4-((e)-styryl)-benzene structure
718-25-2 structure
Product Name:1-fluoro-4-((e)-styryl)-benzene
CAS No:718-25-2
MF:C14H11F
MW:198.235547304153
CID:976747
PubChem ID:5375540
Update Time:2025-04-19

1-fluoro-4-((e)-styryl)-benzene Chemical and Physical Properties

Names and Identifiers

    • 1-fluoro-4-((e)-styryl)-benzene
    • (E)-1-(4-fluorophenyl)-2-phenyl-ethene
    • (E)-1-(4-fluorophenyl)-2-phenylethylene
    • (E)-1-fluoro-4-styrylbenzene
    • (E)-4-Fluorostilbene
    • 1-(4-fluorophenyl)-2-phenylethene
    • 1-fluoro-4-[(1E)-2-phenylethenyl]benzene
    • 1-fluoro-4-styrylbenzene
    • SCHEMBL700760
    • 1-Fluoro-4-[(E)-2-phenylethenyl]benzene
    • AC-20798
    • BDBM50212072
    • CHEMBL2261530
    • LVDRRTRBRXDRIP-VOTSOKGWSA-
    • InChI=1/C14H11F/c15-14-10-8-13(9-11-14)7-6-12-4-2-1-3-5-12/h1-11H/b7-6+
    • SCHEMBL700761
    • LVDRRTRBRXDRIP-VOTSOKGWSA-N
    • Benzene, 1-fluoro-4-(2-phenylethenyl)-
    • 4-fluorostilbene
    • Z3303766109
    • 4-Fluorstilben
    • AKOS006291351
    • 718-25-2
    • 1-Fluoro-4-(2-phenylethenyl)benzene
    • Inchi: 1S/C14H11F/c15-14-10-8-13(9-11-14)7-6-12-4-2-1-3-5-12/h1-11H/b7-6+
    • InChI Key: LVDRRTRBRXDRIP-VOTSOKGWSA-N
    • SMILES: FC1C=CC(=CC=1)/C=C/C1C=CC=CC=1

Computed Properties

  • Exact Mass: 198.08400
  • Monoisotopic Mass: 198.084478513g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 1.12
  • Boiling Point: 287.3°C at 760 mmHg
  • Flash Point: 124.2°C
  • Refractive Index: 1.639
  • PSA: 0.00000
  • LogP: 3.99610
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